Cas no 93778-27-9 (3H-Pyrazol-3-one,2,4-dihydro-5-undecyl-)

• Product name: 3H-Pyrazol-3-one,2,4-dihydro-5-undecyl-
• CAS No: 93778-27-9
• MF: C₁₄H₂₆N₂O
• MW: 238.36904
• CID: 809987
• PubChem ID: 3022331

3H-Pyrazol-3-one,2,4-dihydro-5-undecyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2,4-dihydro-5-undecyl-
• 2,4-dihydro-5-undecyl-3H-pyrazol-3-one
• 3-undecyl-1,4-dihydropyrazol-5-one
• 93778-27-9
• DTXSID00239631
• NS00039615
• EINECS 298-162-2

• Inchi： InChI=1S/C14H26N2O/c1-2-3-4-5-6-7-8-9-10-11-13-12-14(17)16-15-13/h2-12H2,1H3,(H,16,17)
• InChI Key： YFBPEWHQTCFADX-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC1=NNC(=O)C1

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 41.5Ų